4-Aminocyclohexanone
Cat. No. B1277472
Key on ui cas rn:
87976-86-1
M. Wt: 113.16 g/mol
InChI Key: OTCYOBLTAQTFPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[ClH:1].[O:17]1[CH2:18][CH2:19][O:20][CH2:21][CH2:22]1.[O:2]=[C:3]1[CH2:4][CH2:5][CH:6]([NH:9][C:10](=[O:11])[O:12][C:13]([CH3:14])([CH3:15])[CH3:16])[CH2:7][CH2:8]1>>[ClH:1].[O:2]=[C:3]1[CH2:4][CH2:5][CH:6]([NH2:9])[CH2:7][CH2:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
|
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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C1COCCO1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)NC1CCC(=O)CC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cl
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Name
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Type
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product
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Smiles
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NC1CCC(=O)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
